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Compound of Interest

Compound Name: 2-Bromo-3-iodobenzaldehyde

CAS No.: 1261850-39-8

Cat. No.: B2675353 Get Quote

Part 1: Executive Summary & Immediate Action
Chemical Identity: 2-Bromo-3-iodobenzaldehyde CAS: 261903-03-1 Physical State: Yellow

Solid Core Hazard: Halogenated Organic / Irritant (Skin, Eye, Respiratory)[1][2][3][4][5]

IMMEDIATE SPILL RESPONSE (Quick Card)

Small Spill (< 5g): Isolate area.[1][4] Wear nitrile gloves and safety goggles.[1][4] Sweep up

carefully to avoid dust generation.[1][3][4][6] Place in a solid hazardous waste container.

Large Spill (> 5g): Evacuate immediate area. Don N95 or P100 respirator if dust is visible.[1]

[4] Use a dustpan and brush dedicated for hazardous waste.[1][4]

Skin Contact: Wash with soap and water for 15 minutes.[1][4]

Eye Contact: Rinse with water for 15 minutes; seek medical attention immediately.[1][4][6]

Part 2: Chemical Profile & Waste Classification
Effective disposal requires understanding the molecule's stability and regulatory profile.[1][4]

This compound contains two heavy halogens (Bromine and Iodine) on an aromatic ring,

classifying it strictly as Halogenated Organic Waste.[1][2][4]

Physicochemical Properties Relevant to Disposal
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Property Data Operational Implication

Molecular Formula C₇H₄BrIO

High halogen content requires

incineration with scrubbers (to

capture HBr/HI).[1][4]

Molecular Weight 310.91 g/mol

Heavy vapor density; dust

settles quickly but persists.[1]

[4]

Reactivity Light/Air Sensitive

Store waste in opaque or

amber containers; keep tightly

sealed.[1][4]

Combustibility Combustible

Can be incinerated, but

releases toxic acid gases (HBr,

HI).[1][2]

Regulatory Classification (RCRA/EPA)
While 2-Bromo-3-iodobenzaldehyde is not explicitly P-listed or U-listed under 40 CFR 261.33,

it must be managed as Hazardous Waste due to its toxicity and halogen content.[1][2][4]

Waste Stream: Halogenated Organic Solids (or Liquids if dissolved).[1][4]

EPA Waste Codes (Typical): D001 (if ignitable/mixed with solvents), or generic "Halogenated

Organic" profile codes used by waste vendors (e.g., Clean Harbors, Veolia).[1][2]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Reagent (Expired or Excess)
Do not dissolve solid waste unless required by your facility's specific EHS guidelines.[1][4]

Keeping it solid minimizes waste volume.[1][4]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1][4]

Labeling: Affix a hazardous waste label.

Primary Constituent: 2-Bromo-3-iodobenzaldehyde.[1][4]
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Hazard Checkbox: Toxic, Irritant.[1][2][4]

Stream Tag: "Halogenated Solid."[1][4]

Transfer:

Work inside a chemical fume hood.[1][4][7]

Transfer the solid directly into the waste container.[4]

Wipe the exterior of the original bottle with a solvent-dampened tissue (acetone or DCM)

and place the tissue in the solid waste.[1]

Sealing: Screw the lid tight. Do not leave a funnel in the bottle.

Protocol B: Disposal of Reaction Mixtures (Liquid Waste)
If the reagent is dissolved in a solvent (e.g., Dichloromethane, THF, Ethyl Acetate).[1][2]

Segregation: Determine the solvent type.

If solvent is Halogenated (DCM, Chloroform): Pour into the Halogenated Waste carboy

(Red Can).

If solvent is Non-Halogenated (Acetone, Ethyl Acetate):[1][2][8]CRITICAL EXCEPTION.

Because the solute (2-Bromo-3-iodobenzaldehyde) is heavily halogenated, the entire

mixture should ideally be treated as Halogenated Waste to prevent contamination of fuel-

blending streams used for non-halogenated solvents.[1][2][4]

Compatibility Check: Ensure no strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) are

present in the waste container.[1][2][4] Aldehydes can react exothermically with strong

oxidizers.[1][4]

Pouring: Use a funnel in a fume hood. Close the carboy immediately after use.

Protocol C: Contaminated Debris (Gloves, Weigh Boats, Paper)[1][2]
Collection: Collect all disposable items contaminated with the yellow solid.[1][4]
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Bagging: Place in a clear heavy-duty polyethylene bag (minimum 4 mil thickness).

Tagging: Label as "Solid Hazardous Waste (Debris) - Halogenated Contamination."

Disposal: Place in the laboratory's solid hazardous waste drum.

Part 4: Visualizing the Workflow
Diagram 1: Waste Segregation Decision Tree
This logic ensures the compound is routed to the correct incineration stream, preventing

regulatory fines and equipment damage at the disposal facility.[2]
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Caption: Logic flow for segregating 2-Bromo-3-iodobenzaldehyde waste. Note the critical

override for non-halogenated solvents containing this halogenated solute.
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Diagram 2: Spill Response Workflow
A systematic approach to handling accidental release in the laboratory.

Spill Detected Assess Volume & Form
(Solid vs. Solution)

Don PPE:
Nitrile Gloves, Goggles,

N95 (if dust)

Solid Spill

Liquid Spill

Gently Sweep/Scoop
Avoid Dust Generation

Absorb with Vermiculite
or Chem-Sorb Pads

Wipe Surface with
DCM or Acetone

Double Bag Waste
Label 'Halogenated Debris'

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning spills of 2-Bromo-3-
iodobenzaldehyde.

Part 5: References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 44828499, 2-Bromo-4-iodobenzaldehyde. (Note: Isomer properties are analogous for

handling).[1][4] Retrieved from [Link]

U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations: 40 CFR Part 261.[1][4] Retrieved from [Link][1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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